Cas no 532970-39-1 (2-methyl-N-{2-3-({(1,3-thiazol-2-yl)carbamoylmethyl}sulfanyl)-1H-indol-1-ylethyl}benzamide)

• Product Name: 2-methyl-N-{2-3-({(1,3-thiazol-2-yl)carbamoylmethyl}sulfanyl)-1H-indol-1-ylethyl}benzamide
• CAS No: 532970-39-1
• MF: C₂₃H₂₂N₄O₂S₂
• MW: 450.576382160187
• CID: 5957210
• PubChem ID: 4380590
• Update Time: 2025-10-23

2-methyl-N-{2-3-({(1,3-thiazol-2-yl)carbamoylmethyl}sulfanyl)-1H-indol-1-ylethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 2-methyl-N-{2-3-({(1,3-thiazol-2-yl)carbamoylmethyl}sulfanyl)-1H-indol-1-ylethyl}benzamide
• 2-methyl-N-(2-(3-((2-oxo-2-(thiazol-2-ylamino)ethyl)thio)-1H-indol-1-yl)ethyl)benzamide
• Benzamide, 2-methyl-N-[2-[3-[[2-oxo-2-(2-thiazolylamino)ethyl]thio]-1H-indol-1-yl]ethyl]-
• 2-methyl-N-[2-[3-[2-oxo-2-(1,3-thiazol-2-ylamino)ethyl]sulfanylindol-1-yl]ethyl]benzamide
• F0554-0097
• HMS1649D18
• 2-methyl-N-{2-[3-({[(1,3-thiazol-2-yl)carbamoyl]methyl}sulfanyl)-1H-indol-1-yl]ethyl}benzamide
• 532970-39-1
• AKOS024582854
• Oprea1_126871

• Inchi： 1S/C23H22N4O2S2/c1-16-6-2-3-7-17(16)22(29)24-10-12-27-14-20(18-8-4-5-9-19(18)27)31-15-21(28)26-23-25-11-13-30-23/h2-9,11,13-14H,10,12,15H2,1H3,(H,24,29)(H,25,26,28)
• InChI Key： WYZKKNRCMVEVCX-UHFFFAOYSA-N
• SMILES： C(NCCN1C2=C(C=CC=C2)C(SCC(=O)NC2=NC=CS2)=C1)(=O)C1=CC=CC=C1C

Computed Properties

• Exact Mass: 450.11841830g/mol
• Monoisotopic Mass: 450.11841830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 622
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 130Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 2-methyl-N-{2-3-({(1,3-thiazol-2-yl)carbamoylmethyl}sulfanyl)-1H-indol-1-ylethyl}benzamide

Recent Advances in the Study of 2-methyl-N-{2-3-({(1,3-thiazol-2-yl)carbamoylmethyl}sulfanyl)-1H-indol-1-ylethyl}benzamide (CAS: 532970-39-1)

In recent years, the compound 2-methyl-N-{2-3-({(1,3-thiazol-2-yl)carbamoylmethyl}sulfanyl)-1H-indol-1-ylethyl}benzamide (CAS: 532970-39-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, with its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological pathways. The following sections provide a comprehensive overview of the latest research findings related to this compound, including its synthesis, mechanism of action, and potential clinical applications.

The synthesis of 2-methyl-N-{2-3-({(1,3-thiazol-2-yl)carbamoylmethyl}sulfanyl)-1H-indol-1-ylethyl}benzamide involves a series of well-characterized chemical reactions, as detailed in recent publications. Researchers have optimized the synthetic route to improve yield and purity, which is critical for subsequent biological evaluations. The compound's structure, featuring a thiazole ring and an indole moiety, suggests its potential as a modulator of protein-protein interactions or enzyme activity. Recent studies have focused on elucidating its precise molecular targets and binding affinities.

One of the most notable findings in recent research is the compound's ability to inhibit specific kinases involved in inflammatory and oncogenic pathways. In vitro and in vivo studies have demonstrated its efficacy in reducing cell proliferation and inducing apoptosis in certain cancer cell lines. These findings are supported by data from high-throughput screening assays and molecular docking simulations, which highlight the compound's interaction with key residues in the kinase active site. Such insights are invaluable for the design of more potent and selective derivatives.

Beyond its anticancer properties, 2-methyl-N-{2-3-({(1,3-thiazol-2-yl)carbamoylmethyl}sulfanyl)-1H-indol-1-ylethyl}benzamide has also been investigated for its potential in treating neurodegenerative diseases. Preliminary studies suggest that the compound may modulate neuroinflammatory responses by targeting specific signaling pathways. However, further research is needed to fully understand its pharmacokinetics and pharmacodynamics in the central nervous system.

In conclusion, the compound 2-methyl-N-{2-3-({(1,3-thiazol-2-yl)carbamoylmethyl}sulfanyl)-1H-indol-1-ylethyl}benzamide (CAS: 532970-39-1) represents a promising candidate for therapeutic development. Its multifaceted biological activities and well-characterized synthesis make it a valuable subject for ongoing research. Future studies should focus on optimizing its pharmacological properties and exploring its potential in combination therapies. The continued investigation of this compound is expected to yield significant advancements in the treatment of various diseases.